Cas no 850935-74-9 (4-(diethylsulfamoyl)-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide)

• Product Name: 4-(diethylsulfamoyl)-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide
• CAS No: 850935-74-9
• MF: C₁₅H₂₀N₄O₄S
• MW: 352.408701896667
• CID: 6612303
• PubChem ID: 2155605
• Update Time: 2025-10-15

4-(diethylsulfamoyl)-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(diethylsulfamoyl)-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide
• KUC11341N
• AKOS024585671
• 4-(N,N-diethylsulfamoyl)-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide
• F0593-0055
• KUC113259N
• 850935-74-9
• KSC-341-066-1

• Inchi： 1S/C15H20N4O4S/c1-4-13-17-18-15(23-13)16-14(20)11-7-9-12(10-8-11)24(21,22)19(5-2)6-3/h7-10H,4-6H2,1-3H3,(H,16,18,20)
• InChI Key： INOJXWCAKSXYEY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NN=C(CC)O2)=O)=CC=1)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 352.12052631g/mol
• Monoisotopic Mass: 352.12052631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(diethylsulfamoyl)-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide

4-(Diethylsulfamoyl)-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide (CAS 850935-74-9): A Comprehensive Overview

4-(Diethylsulfamoyl)-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide (CAS 850935-74-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfonamide derivative features a unique molecular structure combining a diethylsulfamoyl group with an oxadiazole ring system, making it particularly interesting for drug discovery applications. The compound's molecular formula is C₁₅H₂₀N₄O₄S, with a molecular weight of 352.41 g/mol.

Recent studies highlight the growing importance of sulfonamide-based compounds in addressing global health challenges, particularly in antimicrobial resistance (AMR) research. As researchers seek novel scaffolds to combat resistant pathogens, 4-(diethylsulfamoyl)-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide presents potential as a lead compound due to its structural features that may interact with bacterial enzymes differently than traditional sulfa drugs. The 1,3,4-oxadiazole moiety in particular has shown promise in enhancing bioavailability and target specificity.

The compound's physicochemical properties make it suitable for various formulation approaches. With moderate lipophilicity (predicted logP ~2.5) and good thermal stability (decomposition temperature >200°C), CAS 850935-74-9 demonstrates characteristics favorable for drug development. Researchers are particularly interested in its potential as a carbon anhydrase inhibitor, with possible applications in glaucoma treatment, epilepsy management, and even cancer therapy, following the recent trend of repurposing sulfonamide derivatives for oncological indications.

In the agrochemical sector, 4-(diethylsulfamoyl)-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide has shown preliminary activity against certain plant pathogens, aligning with the growing demand for next-generation crop protection agents. Its mode of action may involve inhibition of essential fungal enzymes, similar to other sulfonamide fungicides, but with potentially improved environmental profiles – a key consideration in modern sustainable agriculture practices.

Synthetic routes to CAS 850935-74-9 typically involve multi-step procedures starting from commercially available benzoyl chloride derivatives. Recent advances in green chemistry have enabled more efficient synthesis with reduced environmental impact, addressing the pharmaceutical industry's increasing focus on process sustainability. The compound's purity profile is crucial for research applications, with HPLC methods typically showing >98% purity for most research-grade samples.

Market analysts note growing interest in specialty sulfonamides like 4-(diethylsulfamoyl)-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide, particularly from contract research organizations (CROs) engaged in fragment-based drug discovery. The global market for such pharmaceutical intermediates is projected to expand significantly, driven by increased R&D spending in precision medicine and personalized therapeutics.

From a regulatory perspective, proper handling of CAS 850935-74-9 requires standard laboratory safety protocols. While not classified as hazardous under current GHS criteria, researchers should employ appropriate personal protective equipment when working with this compound, especially given the current emphasis on laboratory safety culture in chemical research facilities worldwide.

Future research directions for 4-(diethylsulfamoyl)-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide may explore its potential in combination therapies, particularly in synergistic approaches with existing antimicrobials. The compound's structural features also suggest possible applications in materials science, particularly in the development of specialty polymers with unique electronic properties.

For researchers sourcing this compound, quality verification through NMR spectroscopy and mass spectrometry is recommended, as structural confirmation is essential for reliable experimental results. Several specialty chemical suppliers now offer CAS 850935-74-9 in research quantities, with custom synthesis options available for larger-scale requirements.

The intellectual property landscape surrounding 4-(diethylsulfamoyl)-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide shows active patent activity, particularly in medicinal chemistry applications. This reflects the broader trend of value creation in specialized heterocyclic compounds within the life sciences sector.

As the scientific community continues to explore novel chemical entities for addressing contemporary health and agricultural challenges, CAS 850935-74-9 represents an interesting case study in how traditional pharmacophores (like sulfonamides) can be innovatively modified to create potentially valuable new compounds with diverse applications across multiple scientific disciplines.